2,3,4-Trifluoroaniline
Cat. No. B1293922
M. Wt: 147.1 g/mol
InChI Key: WRDGNXCXTDDYBZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07087778B2
Procedure details
2,3,4-Trifluoroaniline (1.01 g) and methyl pyruvate (0.87 g) were dissolved in methanol (8 ml). After adding 5% Pd—C (0.11 g) and conc. hydrochloric acid (0.03 g), the mixture was stirred at 40° C. under a hydrogen gas pressure of 2.94 MPa (converted from 30 kgf/cm2) for 2 hours. After filtering off Pd—C, the obtained filtrate was concentrated under reduced pressure. Thus the title compound (1.31 g) was obtained as slightly yellowish crystals. Various spectral data of this product was identical with those obtained in Example 5.
Name
Identifiers
|
REACTION_CXSMILES
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[F:1][C:2]1[C:8]([F:9])=[C:7]([F:10])[CH:6]=[CH:5][C:3]=1[NH2:4].[C:11]([O:16][CH3:17])(=[O:15])[C:12]([CH3:14])=O.Cl>CO.[Pd]>[F:1][C:2]1[C:8]([F:9])=[C:7]([F:10])[CH:6]=[CH:5][C:3]=1[NH:4][CH:12]([CH3:14])[C:11]([O:16][CH3:17])=[O:15]
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Inputs
Step One
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Name
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|
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Quantity
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1.01 g
|
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Type
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reactant
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|
Smiles
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FC1=C(N)C=CC(=C1F)F
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|
Name
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|
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Quantity
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0.87 g
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Type
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reactant
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Smiles
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C(C(=O)C)(=O)OC
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Name
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|
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Quantity
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8 mL
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Type
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solvent
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Smiles
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CO
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Step Two
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Name
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|
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Quantity
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0.03 g
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Type
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reactant
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Smiles
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Cl
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|
Name
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|
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Quantity
|
0.11 g
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Type
|
catalyst
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Smiles
|
[Pd]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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40 °C
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Stirring
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Type
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CUSTOM
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|
Details
|
the mixture was stirred at 40° C. under a hydrogen gas pressure of 2.94 MPa (converted from 30 kgf/cm2) for 2 hours
|
|
Rate
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UNSPECIFIED
|
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RPM
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0
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Other
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Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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|
Details
|
After filtering off Pd—C
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
the obtained filtrate was concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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|
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Type
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product
|
|
Smiles
|
FC1=C(NC(C(=O)OC)C)C=CC(=C1F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.31 g | |
| YIELD: CALCULATEDPERCENTYIELD | 81.8% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
